An In-depth Technical Guide to the Natural Sources and Isolation of (+)-Rosamultin
An In-depth Technical Guide to the Natural Sources and Isolation of (+)-Rosamultin
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the natural sources, isolation, and purification of (+)-Rosamultin, a pentacyclic triterpenoid (B12794562) saponin (B1150181) with notable biological activities. The information presented herein is intended to support research and development efforts in natural product chemistry and drug discovery.
Natural Sources of (+)-Rosamultin
(+)-Rosamultin has been identified as a significant bioactive constituent in plants belonging to the Rosaceae family. The primary sources for the isolation of this compound are the roots of Potentilla anserina L. and Rosa rugosa.
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Potentilla anserina L. (Silverweed): The roots of this plant are a well-documented source of (+)-Rosamultin[1][2][3]. It is considered a major active component of this species.
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Rosa rugosa (Rugosa Rose or Japanese Rose): The roots of this species have also been shown to contain (+)-Rosamultin among other triterpenoid saponins[4][5][6][7].
Quantitative Data on (+)-Rosamultin and Related Compounds
The concentration of (+)-Rosamultin and related compounds can vary depending on the plant source, geographical location, and the extraction and purification methods employed. The following table summarizes available quantitative data.
| Plant Source | Plant Part | Extraction Method | Compound/Fraction | Yield/Concentration | Reference |
| Potentilla anserina L. | - | Ultrasonic-assisted extraction with 60% ethanol (B145695) | Crude Flavonoid Extract | 3.74 ± 0.06 mg/g | [8] |
| Rosa rugosa | Roots | Methanol (B129727) Extraction | n-Butanol Fraction | 31.5 g from 1.45 kg of dried roots | [4][7] |
| Rosa rugosa | Roots | Methanol Extraction | Triterpenoid Saponin 5 | 12.2 mg from 0.73 g of subfraction D-2.1 | [4][7] |
| Rosa rugosa | Roots | Methanol Extraction | Triterpenoid Saponin 7 | 14.5 mg from 0.73 g of subfraction D-2.1 | [4][7] |
| Rosa rugosa | Roots | Methanol Extraction | Triterpenoid Saponin 8 | 17.3 mg from 0.84 g of subfraction D-2.3 | [4][7] |
| Rosa rugosa | Roots | Methanol Extraction | Triterpenoid Saponin 11 | 32.8 mg from a subfraction of fraction D-1 | [7] |
| Rosa rugosa | Roots | Methanol Extraction | Triterpenoid Saponin 12 | 18.5 mg from a subfraction of fraction D-1 | [7] |
Note: Specific yield for pure (+)-Rosamultin is not explicitly detailed in the reviewed literature; however, the data for related triterpenoid saponins (B1172615) from Rosa rugosa provides an estimation of the quantities that can be expected from a large-scale extraction and purification process.
Experimental Protocols for Isolation and Purification
The isolation of (+)-Rosamultin from its natural sources typically involves solvent extraction followed by a series of chromatographic purification steps. Below is a detailed methodology based on protocols described for the isolation of triterpenoid saponins from Rosa rugosa and Potentilla anserina.
3.1. Extraction
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Plant Material Preparation : Dried roots of Rosa rugosa or Potentilla anserina are ground into a fine powder to increase the surface area for efficient extraction.
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Solvent Extraction :
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Methanol Extraction (for Rosa rugosa) : The powdered root material (e.g., 1.45 kg) is extracted with methanol using ultrasonic maceration (e.g., 2 x 3 hours) at a controlled temperature (e.g., 30°C)[4]. The resulting extract is filtered and concentrated under reduced pressure to yield a crude methanol extract.
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Ethanol Extraction (for Potentilla anserina) : Ultrasonic-assisted extraction with aqueous ethanol (e.g., 60%) has been optimized for the extraction of flavonoids from Potentilla anserina and can be adapted for saponins[8]. The powdered material is sonicated in the solvent for a specified duration (e.g., 180 minutes) at a controlled temperature (e.g., 50°C) and power (e.g., 400 W)[8].
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3.2. Fractionation
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Liquid-Liquid Partitioning : The crude methanol extract is suspended in water and sequentially partitioned with solvents of increasing polarity, such as n-hexane, chloroform (B151607), ethyl acetate, and n-butanol. The triterpenoid saponins, including (+)-Rosamultin, are typically enriched in the n-butanol fraction[4][5][7].
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Concentration : The n-butanol fraction is concentrated to dryness under reduced pressure.
3.3. Chromatographic Purification
A multi-step chromatographic approach is necessary to isolate (+)-Rosamultin to a high degree of purity.
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Silica (B1680970) Gel Column Chromatography (Initial Separation) :
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The dried n-butanol fraction is subjected to silica gel column chromatography.
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The column is eluted with a gradient of chloroform and methanol, starting with a higher proportion of chloroform and gradually increasing the polarity by adding more methanol (e.g., from 30% to 100% methanol in chloroform)[7].
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Fractions are collected and monitored by Thin Layer Chromatography (TLC). Fractions with similar TLC profiles are combined.
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Medium-Pressure Liquid Chromatography (MPLC) or Reversed-Phase Column Chromatography (Further Purification) :
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Promising fractions from the initial silica gel chromatography are further purified.
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MPLC : Normal-phase MPLC can be employed using a solvent system like chloroform-methanol (e.g., 8:1)[4].
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Reversed-Phase (RP-18) Column Chromatography : A YMC RP-18 column can be used with a mobile phase of methanol and water in varying ratios (e.g., 1:1, 1:2, or 1:3)[4][7].
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Sephadex LH-20 Gel Chromatography : This technique can be used for the separation of triterpenoids and to remove smaller molecules.
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Preparative High-Performance Liquid Chromatography (Prep-HPLC) (Final Polishing) :
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For obtaining high-purity (+)-Rosamultin, a final purification step using preparative HPLC is often required.
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A reversed-phase C18 column is typically used.
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The mobile phase often consists of a mixture of methanol, water, and a small amount of acid (e.g., formic acid) to improve peak shape. An example of a mobile phase for analytical HPLC of rosamultin (B1679533) is methanol-water-formic acid (63:37:0.075, v/v/v)[1][2]. This can be adapted for preparative scale.
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The elution can be isocratic or a gradient, depending on the complexity of the fraction being purified.
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Visualization of the Isolation Workflow
The following diagram illustrates the general workflow for the isolation of (+)-Rosamultin.
Caption: General workflow for the isolation of (+)-Rosamultin.
References
- 1. Pharmacokinetics study of rosamultin, a major bioactive component from the root of Potentilla anserina L. (Rosaceae) by HPLC-MS/MS - Analytical Methods (RSC Publishing) [pubs.rsc.org]
- 2. researchgate.net [researchgate.net]
- 3. Rosamultin from Potentilla anserine L. exhibits nephroprotection and antioxidant activity by regulating the reactive oxygen species/C/EBP homologous protein signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. Triterpenoid saponins from the roots of Rosa rugosa Thunb. as rat intestinal sucrase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. researchgate.net [researchgate.net]
- 7. researchgate.net [researchgate.net]
- 8. researchgate.net [researchgate.net]
